Cas no 76458-91-8 (Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-)
Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-, is a brominated hydrazone derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a reactive oxo group and a 4-bromophenyl substituent, making it a versatile intermediate for constructing complex molecules. The compound's stability and well-defined reactivity profile allow for precise functionalization in cross-coupling reactions and heterocycle formation. Its bromine moiety facilitates further derivatization via metal-catalyzed transformations, while the hydrazone group offers opportunities for condensation and cyclization reactions. Suitable for controlled environments, this reagent is valued for its consistency in yielding high-purity products under optimized conditions.
76458-91-8 structure
Product Name:Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-
CAS No:76458-91-8
MF:C14H10Br2N2O
MW:382.050001621246
CID:561321
PubChem ID:12613113
Update Time:2025-06-09
Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-
- 2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1-phenylethanone
- N-(4-bromophenyl)-2-oxo-2-phenylethanehydrazonoyl bromide
- 2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1
- Benzeneethanehydrazonoylbromide,N-(4-bromophenyl)-a-oxo
- C-Phenyl-N'-(4-brom-phenyl)-glyoxylohydrazonoylbromid
- N-(4-bromophenyl)-2-oxidanylidene-2-phenyl-ethanehydrazonoyl bromide
- N'-(4-bromo-phenyl)-2-phenyl-glyoxylohydrazonoyl bromide
- N'-(4-Brom-phenyl)-2-phenyl-glyoxylohydrazonoylbromid
- A838711
- 76458-91-8
-
- MDL: MFCD09877873
- Inchi: 1S/C14H10Br2N2O/c15-11-6-8-12(9-7-11)17-18-14(16)13(19)10-4-2-1-3-5-10/h1-9,17H/b18-14-
- InChI Key: QWAIDHUVNWGWNK-JXAWBTAJSA-N
- SMILES: BrC1C=CC(=CC=1)N/N=C(/C(C1C=CC=CC=1)=O)\Br
Computed Properties
- Exact Mass: 379.91600
- Monoisotopic Mass: 379.916
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5A^2
- XLogP3: 5.8
Experimental Properties
- Density: 1.64
- Boiling Point: 440.8°C at 760 mmHg
- Flash Point: 220.4°C
- Refractive Index: 1.641
- PSA: 41.46000
- LogP: 4.52530
Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A538649-1g |
2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1-phenylethanone |
76458-91-8 | 95+% | 1g |
$399.0 | 2025-04-17 | |
| Crysdot LLC | CD12035517-1g |
2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1-phenylethanone |
76458-91-8 | 95+% | 1g |
$395 | 2024-07-24 |
Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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